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Compound of Interest

Compound Name: 2-Bromo-5-ethoxybenzaldehyde

Cat. No.: B112627 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Bromo-5-ethoxybenzaldehyde

Disclaimer: This document is intended for informational purposes for research, science, and

drug development professionals. A complete Safety Data Sheet (SDS) for 2-Bromo-5-
ethoxybenzaldehyde (CAS: 43192-32-1) was not available in public search results. Therefore,

hazard information has been supplemented with data from closely related analogues, such as

2-Bromo-5-hydroxybenzaldehyde and 2-Bromo-5-methoxybenzaldehyde. Users must conduct

a thorough, independent risk assessment before handling this chemical.

Compound Identification and Properties
2-Bromo-5-ethoxybenzaldehyde is an aromatic aldehyde derivative. Its structure is

characterized by a benzene ring substituted with a bromine atom, an ethoxy group, and a

formyl (aldehyde) group. This combination of functional groups makes it a useful intermediate

in organic synthesis, particularly in the development of pharmaceutical compounds.

Table 1: Compound Identification and Physical Properties
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Identifier Data Source

Chemical Name
2-Bromo-5-
ethoxybenzaldehyde

-

CAS Number 43192-32-1 [1][2][3]

Molecular Formula C₉H₉BrO₂ [3]

Molecular Weight 229.07 g/mol [3]

Appearance

White to yellow or brown

powder (inferred from

analogues)

[4]

Boiling Point 298.3°C at 760 mmHg [5]

Density 1.451 g/cm³ [5]

| Storage Temperature| 2-8°C or -20°C, under inert gas |[3][5] |

Hazard Identification and Classification
While specific GHS classification for 2-Bromo-5-ethoxybenzaldehyde is not readily available,

the classifications for its close analogues are presented below. It should be handled with the

assumption that it presents similar hazards.

Table 2: GHS Hazard Identification (Based on Analogues)

Hazard Class Pictogram Signal Word
Hazard
Statement(s)

Analogue
Source

| Acute Toxicity, Oral (Category 4) | GHS07

ngcontent-ng-c1205671314="" class="ng-star-inserted"> alt text

| Warning | H302: Harmful if swallowed |[4][6] | | Skin Corrosion/Irritation (Category 2) | GHS07

ngcontent-ng-c1205671314="" class="ng-star-inserted"> alt text
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| Warning | H315: Causes skin irritation |[7][8] | | Serious Eye Damage/Irritation (Category 2) |
GHS07

alt text

| Warning | H319: Causes serious eye irritation |[7][8][9] | | Specific Target Organ Toxicity —
Single Exposure (Category 3), Respiratory System | GHS07

alt text

| Warning| H335: May cause respiratory irritation |[10][11] | | Hazardous to the Aquatic
Environment, Acute Hazard (Category 1) | GHS09

alt text

| Warning | H400: Very toxic to aquatic life |[6] |

Safe Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[12][13]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[14]

Personal Protective Equipment (PPE)
A risk assessment should precede all handling activities to ensure appropriate PPE is selected.

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety
goggles or a face shield
(conforming to EN 166 or
NIOSH standards).[6][12]

Protects against splashes,
dust, and vapors.[12]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene),

inspected before use. A lab

coat or chemical-resistant

apron.[15][12]

Prevents skin contact,

irritation, and potential

absorption.

| Respiratory Protection | For nuisance dust, a P95 (US) or P1 (EU) particle respirator. If

exposure limits are exceeded or irritation occurs, a full-face respirator with appropriate

cartridges (e.g., OV/AG/P99) is recommended.[15][6][12] | Minimizes inhalation of dust or

vapors.[12] |

Hygiene Measures
Avoid all personal contact, including inhalation and ingestion.[10]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6][12]

Wash hands and any exposed skin thoroughly with soap and water after handling.[15][6]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[15][14]

Recommended storage temperatures are between 2-8°C or frozen at -20°C.[3][5]

Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation, especially

for long-term storage.[5][16]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[14][16]
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Emergency Procedures
Table 4: First Aid Measures (Based on Analogues)

Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep
them comfortable for breathing. If
respiratory irritation or other symptoms
occur, seek medical attention.[15][10]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of running water and

soap. If skin irritation persists, seek medical

attention.[15][10]

Eye Contact

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, holding eyelids

open. Remove contact lenses if present and

easy to do. Continue rinsing. If eye irritation

persists, get immediate medical attention.[15]

[10]

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor if you feel unwell.[15][9] |

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide (CO₂).[15]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[15]

Hazards from Combustion: Thermal decomposition may produce corrosive and irritating

gases, including carbon monoxide, carbon dioxide, and hydrogen halides.[10][14]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[15]
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Accidental Release Measures
Evacuate personnel from the spill area.[12]

Wear appropriate PPE, including respiratory protection.[10]

Avoid generating dust. Use dry clean-up procedures (e.g., sweeping, shoveling, or

vacuuming with an explosion-proof system) and place the material into a clean, dry, sealed,

and labeled container for disposal.[10]

Prevent spillage from entering drains or waterways.[14]

General Protocol for Safe Laboratory Handling
This section provides a generalized workflow for handling 2-Bromo-5-ethoxybenzaldehyde in

a research setting. This protocol must be adapted to specific experimental requirements and

institutional safety guidelines.

Methodology
Risk Assessment & Preparation:

Review this guide and any available SDS documentation thoroughly.

Consult institutional chemical safety protocols.

Ensure all required engineering controls and PPE are available and functional.

Prepare the workspace within the fume hood, laying down absorbent pads if necessary.

Weighing and Transfer:

Perform all weighing and transfer operations within a fume hood or a ventilated balance

enclosure to minimize dust inhalation.

Use a clean spatula or scoop to carefully transfer the required amount of the solid to a

tared weighing vessel.

Promptly transfer the weighed compound to the reaction vessel.
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Immediately and securely seal the source container after dispensing.

Use in Reaction/Solution Preparation:

When dissolving, add the solid slowly to the solvent to prevent splashing.

If the reaction is heated, ensure it is performed in a well-ventilated fume hood with

appropriate apparatus (e.g., a reflux condenser).

Keep all containers closed when not in use.

Post-Experiment Decontamination and Waste Disposal:

Decontaminate all glassware and equipment that came into contact with the chemical.

Segregate all chemical waste (solid, liquid, and contaminated disposables) into

designated, labeled hazardous waste containers.[12]

Contaminated PPE (e.g., gloves) should be placed in a sealed bag and disposed of as

hazardous waste.[12]

Follow all institutional and local regulations for hazardous waste disposal.[6][12]

Visualized Workflows and Logic
The following diagrams illustrate the logical flow of safe handling and hazard control.
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Caption: Workflow for Safe Handling of 2-Bromo-5-ethoxybenzaldehyde.
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Hierarchy of Hazard Controls
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Caption: Hierarchy of Controls for Managing Chemical Hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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